Cas no 129075-53-2 (5-amino-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product name: 5-amino-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 129075-53-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD09841912
• CID: 3704139
• PubChem ID: 18369509

5-amino-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5-amino-3,4-dihydro-
• 5-amino-3,4-dihydro-2H-isoquinolin-1-one
• 5-Amino-3,4-dihydro-1(2H)-isoquinolinone
• 5-amino-1,2,3,4-tetrahydroisoquinolin-1-one
• 129075-53-2
• KS-9128
• V57WB58CNQ
• 5-Azanyl-3,4-dihydro-2H-isoquinolin-1-one
• PD182479
• EN300-254419
• DTXSID801274727
• 5-amino-3,4-dihydroisoquinolin-1(2H)-one
• BDBM50306284
• CHEMBL594759
• SCHEMBL7581623
• RTPKPVYTPRJRBY-UHFFFAOYSA-N
• AKOS023598631
• AB53700
• EFA07553
• 5-AMINO-1,2,3,4-TETRAHYDROISOQUINOLIN-1-ONE
• 5-AMINO-3,4-DIHYDRO-2H-ISOQUINOLIN-1-ONE
• 5-amino-3,4-dihydro-1(2H)-isoquinolinone

• MDL： MFCD09841912
• Inchi： 1S/C9H10N2O/c10-8-3-1-2-7-6(8)4-5-11-9(7)12/h1-3H,4-5,10H2,(H,11,12)
• InChI Key： RTPKPVYTPRJRBY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CCN1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives